Cas no 2248175-55-3 ((2R)-3-Cyclopropyl-2,3-dimethylbutanoic acid)

• Product Name: (2R)-3-Cyclopropyl-2,3-dimethylbutanoic acid
• CAS No: 2248175-55-3
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• CID: 5993753
• PubChem ID: 137940060
• Update Time: 2025-08-04

(2R)-3-Cyclopropyl-2,3-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-3-Cyclopropyl-2,3-dimethylbutanoic acid
• EN300-6505496
• 2248175-55-3

• Inchi： 1S/C9H16O2/c1-6(8(10)11)9(2,3)7-4-5-7/h6-7H,4-5H2,1-3H3,(H,10,11)/t6-/m0/s1
• InChI Key： URPUGOPIDYZVGG-LURJTMIESA-N
• SMILES： OC([C@H](C)C(C)(C)C1CC1)=O

Computed Properties

• Exact Mass: 156.115029749g/mol
• Monoisotopic Mass: 156.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 37.3Ų

Additional information on (2R)-3-Cyclopropyl-2,3-dimethylbutanoic acid

Introduction to (2R)-3-Cyclopropyl-2,3-dimethylbutanoic Acid (CAS No. 2248175-55-3)

(2R)-3-Cyclopropyl-2,3-dimethylbutanoic acid, with the CAS number 2248175-55-3, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound has garnered attention due to its unique structural features and potential applications in drug development and metabolic studies. The presence of a cyclopropyl group and a chiral center at the second carbon atom makes it a valuable molecule for exploring enzyme mechanisms and designing novel therapeutic agents.

The structural motif of (2R)-3-cyclopropyl-2,3-dimethylbutanoic acid is characterized by a branched chain with a cyclopropyl substituent at the third carbon. This configuration imparts distinct steric and electronic properties, making it a versatile building block for synthetic chemistry. In recent years, there has been growing interest in such compounds due to their potential role in modulating biological pathways. For instance, studies have shown that derivatives of this compound can interact with specific enzymes, influencing metabolic processes and potentially offering therapeutic benefits.

One of the most compelling aspects of CAS No. 2248175-55-3 is its utility in the development of chiral drugs. The enantiomeric purity of this compound is crucial for pharmaceutical applications, as even minor differences in stereochemistry can significantly impact drug efficacy and safety. Researchers have been exploring methods to synthesize high-purity forms of this compound, leveraging advanced techniques such as asymmetric hydrogenation and enzymatic resolution. These efforts have led to more efficient and scalable production processes, making it more accessible for further research.

In the realm of biochemistry, (2R)-3-cyclopropyl-2,3-dimethylbutanoic acid has been investigated for its interactions with various metabolic enzymes. The cyclopropyl group, in particular, has been found to influence enzyme binding affinity and catalytic activity. This has opened up new avenues for studying enzyme kinetics and developing inhibitors or activators targeting specific metabolic pathways. For example, researchers have hypothesized that this compound could be used to modulate fatty acid synthesis or degradation pathways, which are relevant in conditions such as obesity and diabetes.

The pharmacological potential of CAS No. 2248175-55-3 extends beyond metabolic regulation. Preliminary studies suggest that derivatives of this compound may exhibit anti-inflammatory properties by interacting with inflammatory signaling pathways. The chiral center at the second carbon atom plays a critical role in determining the biological activity of these derivatives. By systematically varying other functional groups while maintaining this chiral configuration, scientists can fine-tune the pharmacological profile of these compounds to achieve desired therapeutic effects.

Recent advances in computational chemistry have also enhanced the understanding of how (2R)-3-cyclopropyl-2,3-dimethylbutanoic acid interacts with biological targets. Molecular modeling techniques have allowed researchers to predict binding affinities and identify key interaction points between the compound and enzymes or receptors. These insights have guided the design of more effective derivatives with improved pharmacokinetic properties. Additionally, virtual screening methods have been employed to rapidly identify potential drug candidates from large libraries of compounds, streamlining the drug discovery process.

The synthesis of CAS No. 2248175-55-3 presents both challenges and opportunities for synthetic chemists. The cyclopropyl group requires careful handling to prevent ring opening under certain reaction conditions. However, recent methodologies have demonstrated successful incorporation of this moiety into complex molecular frameworks without compromising yield or purity. These advancements have paved the way for exploring more intricate derivatives that could lead to novel therapeutic agents.

In conclusion, (2R)-3-cyclopropyl-2,3-dimethylbutanoic acid (CAS No. 2248175-55-3) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive candidate for studying enzyme mechanisms, designing chiral drugs, and modulating metabolic pathways. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.